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Compound of Interest

Compound Name: Solifenacin Succinate

Cat. No.: B000494 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

proper disposal of active pharmaceutical ingredients is paramount. This document provides

immediate, essential safety and logistical information for Solifenacin Succinate, including

personal protective equipment (PPE) guidelines, operational protocols, and disposal plans to

foster a secure laboratory environment.

Quantitative Toxicity and Hazard Data
The following table summarizes the key quantitative hazard information for Solifenacin
Succinate. It is crucial to consult the specific Safety Data Sheet (SDS) for the lot in use for the

most accurate information.
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Hazard
Classification

Data Point Value Reference

Acute Oral Toxicity GHS Category
Category 4: Harmful if

swallowed
[1][2][3]

Human TDLo (Oral)
6 mg/kg /12W

(intermittent)
[1]

Mouse TDLo (Oral) 29,987 µg/kg [1]

Skin

Corrosion/Irritation
GHS Category

Category 2: Causes

skin irritation
[3]

Serious Eye

Damage/Irritation
GHS Category

Category 1: Causes

serious eye damage
[3]

Experimental and Operational Protocols
Adherence to the following procedural steps is critical for the safe handling and disposal of

Solifenacin Succinate.

Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls:

Handle Solifenacin Succinate in a well-ventilated area.[2][4]

For procedures that may generate dust, use a chemical fume hood to minimize inhalation

exposure.[4][5]

Ensure an eyewash station and safety shower are readily accessible in the immediate

vicinity of any potential exposure.[5][6]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory when

handling Solifenacin Succinate.

Eye Protection: Wear tightly fitting chemical safety goggles or a face shield.[2][4][5]
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Hand Protection: Use impermeable and chemically resistant gloves, such as nitrile rubber.

Gloves must be inspected for integrity before each use.[2][4][5]

Body Protection: A laboratory coat is required. For bulk processing operations or where

significant skin contact is possible, impervious protective clothing is recommended.[4][5]

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, or if dust is generated, a NIOSH-approved respirator

should be worn.[5]

Safe Handling and Storage Procedures
General Handling:

Avoid contact with eyes, skin, and clothing.[2][5]

Minimize dust generation and accumulation.[5]

Wash hands thoroughly after handling.[1][2][3]

Do not eat, drink, or smoke in areas where the chemical is handled.[1][2]

Storage:

Keep the container tightly closed.[1]

Store at controlled room temperature, typically 25°C (77°F), with excursions permitted

between 15°C to 30°C (59°F to 86°F).[5]

Spill Response Protocol
In the event of a spill, follow these procedures immediately:

Evacuate and Secure: Restrict access to the spill area.[4]

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material like vermiculite, sand, or earth to contain the spill.

Do not use combustible materials such as sawdust.[4]
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Collect: Carefully scoop the absorbed material into a designated, sealable, and clearly

labeled hazardous waste container.[4][5]

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

All cleaning materials must also be collected as hazardous waste.[4]

Report: Report the spill to the relevant Environmental Health and Safety (EHS) department

within your institution.[4]

Disposal Plan
Improper disposal of Solifenacin Succinate is prohibited and can lead to environmental

contamination.[4]

Waste Classification: Treat all Solifenacin Succinate waste, including contaminated

materials, as hazardous chemical waste.[4]

Segregation and Storage:

Segregate chemical waste from non-hazardous waste.[4]

Store waste in a designated, well-labeled, and sealed container. The container must be

appropriate for chemical waste and clearly marked with "Hazardous Waste" and the

chemical name.[4]

Final Disposal: Dispose of the waste through a licensed hazardous waste disposal company,

in accordance with all applicable federal, state, and local regulations.[2][4][5] Do not dispose

of it down the drain.[4]

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

Solifenacin Succinate.
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Caption: Workflow for handling and disposal of Solifenacin Succinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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